N-[1-(aminomethyl)cyclohexyl]-5-methyl-1-benzothiophene-2-carboxamide hydrochloride
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Description
Molecular Structure Analysis
The molecular structure of this compound would likely be quite complex due to the presence of several functional groups and a cyclic structure. The benzothiophene group would likely contribute to the compound’s aromaticity, which could affect its chemical properties .Physical and Chemical Properties Analysis
Based on the structure of the compound, it is likely to be solid at room temperature . Its solubility in various solvents would depend on the specific functional groups present in the molecule.Safety and Hazards
As with any chemical compound, handling this compound would require appropriate safety measures. This could include wearing protective clothing and eye protection, and ensuring good ventilation . The specific hazards associated with this compound would depend on its physical and chemical properties.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[1-(aminomethyl)cyclohexyl]-5-methyl-1-benzothiophene-2-carboxamide hydrochloride involves the reaction of 1-benzothiophene-2-carboxylic acid with 1-(aminomethyl)cyclohexane followed by N-methylation and hydrochloride salt formation.", "Starting Materials": [ "1-benzothiophene-2-carboxylic acid", "1-(aminomethyl)cyclohexane", "Methyl iodide", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "1. Dissolve 1-benzothiophene-2-carboxylic acid in diethyl ether and add sodium hydroxide.", "2. Add 1-(aminomethyl)cyclohexane to the reaction mixture and stir at room temperature for 24 hours.", "3. Acidify the reaction mixture with hydrochloric acid to obtain the amide intermediate.", "4. Add methyl iodide to the amide intermediate and stir at room temperature for 24 hours to obtain the N-methylated product.", "5. Dissolve the N-methylated product in water and add hydrochloric acid to obtain the hydrochloride salt of the final product." ] } | |
CAS No. |
2418718-55-3 |
Molecular Formula |
C17H23ClN2OS |
Molecular Weight |
338.9 |
Purity |
92 |
Origin of Product |
United States |
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